Cas no 7125-32-8 (1,2,4,5-Tetrahydro-3-benzothiepine)

• Product Name: 1,2,4,5-Tetrahydro-3-benzothiepine
• CAS No: 7125-32-8
• MF: C₁₀H₁₂S
• MW: 164.267281532288
• CID: 2799887
• PubChem ID: 12365400
• Update Time: 2025-04-21

1,2,4,5-Tetrahydro-3-benzothiepine Chemical and Physical Properties

Names and Identifiers

• 7125-32-8
• DTXSID80494423
• 1,2,4,5-tetrahydro-[3]benzothiepine
• SCHEMBL4860332
• DTXCID80445233
• tetrahydro-3-benzothiepine
• 1,2,4,5-Tetrahydro-3-benzothiepine

• Inchi： 1S/C10H12S/c1-2-4-10-6-8-11-7-5-9(10)3-1/h1-4H,5-8H2
• InChI Key： PHDMYIALNFNOON-UHFFFAOYSA-N
• SMILES： S1CCC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 164.06597156g/mol
• Monoisotopic Mass: 164.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiepins